Cas no 2222020-36-0 ((5-Chloro-4-methylthiophen-2-yl)boronic acid)

(5-Chloro-4-methylthiophen-2-yl)boronic acid is a heterocyclic boronic acid derivative widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its structure, featuring a chloro and methyl substituent on the thiophene ring, enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex aryl-thiophene frameworks. This compound exhibits good stability under standard conditions and demonstrates compatibility with diverse reaction conditions, facilitating its use in pharmaceutical and materials science research. Its boronic acid moiety enables efficient conjugation with halides or triflates, streamlining the synthesis of functionalized thiophene derivatives. Proper handling under inert atmospheres is recommended to preserve its reactivity.
(5-Chloro-4-methylthiophen-2-yl)boronic acid structure
2222020-36-0 structure
Product Name:(5-Chloro-4-methylthiophen-2-yl)boronic acid
CAS No:2222020-36-0
MF:C5H6BClO2S
MW:176.428939342499
CID:6626226
PubChem ID:140869494
Update Time:2026-03-11

(5-Chloro-4-methylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2222020-36-0
    • (5-Chloro-4-methylthiophen-2-yl)boronic acid
    • Boronic acid, B-(5-chloro-4-methyl-2-thienyl)-
    • B-(5-Chloro-4-methyl-2-thienyl)boronic acid
    • 5-chloro-4-methylthiophen-2-ylboronic acid
    • DB-429313
    • G64151
    • Inchi: 1S/C5H6BClO2S/c1-3-2-4(6(8)9)10-5(3)7/h2,8-9H,1H3
    • InChI Key: NDSTVMJFSKKIOT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(B(O)O)S1

Computed Properties

  • Exact Mass: 175.9870085g/mol
  • Monoisotopic Mass: 175.9870085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 335.3±52.0 °C(Predicted)
  • pka: 8.33±0.53(Predicted)

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